Cas no 1006352-92-6 (2-methyl-3-3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile)

2-methyl-3-3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile structure
1006352-92-6 structure
Product Name:2-methyl-3-3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile
CAS No:1006352-92-6
MF:C9H10F3N3
MW:217.19101190567
MDL:MFCD08556255
CID:1126128
PubChem ID:19614674
Update Time:2025-04-20

2-methyl-3-3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-3-[3-methyl-5-(trifluoromethyl)-1h-pyrazol-1-yl]propanen Itrile
    • 2-methyl-3-3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile
    • 2-Methyl-3-(3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl)propanenitrile
    • 2-methyl-3-[3-methyl-5-(trifluoromethyl)pyrazol-1-yl]propanenitrile
    • STK351144
    • 2-methyl-3-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]propanenitrile
    • 1006352-92-6
    • EN300-230910
    • BBL040856
    • CS-0272229
    • AKOS000313602
    • MDL: MFCD08556255
    • Inchi: 1S/C9H10F3N3/c1-6(4-13)5-15-8(9(10,11)12)3-7(2)14-15/h3,6H,5H2,1-2H3
    • InChI Key: FZIZOGCHDVGZEM-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C)=NN1CC(C#N)C)(F)F

Computed Properties

  • Exact Mass: 217.08268182g/mol
  • Monoisotopic Mass: 217.08268182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 41.6Ų

2-methyl-3-3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile Pricemore >>

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